Cas no 2649072-69-3 (5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine)
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine
- EN300-1755053
- 2649072-69-3
-
- Inchi: 1S/C9H13N3OS/c1-9(2,11-6-13)7-5-10-8(14-7)12(3)4/h5H,1-4H3
- InChI Key: HHBDZQMMVRNQTG-UHFFFAOYSA-N
- SMILES: S1C(=NC=C1C(C)(C)N=C=O)N(C)C
Computed Properties
- Exact Mass: 211.07793322g/mol
- Monoisotopic Mass: 211.07793322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 73.8Ų
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1755053-0.05g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1755053-0.1g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1755053-0.25g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1755053-0.5g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1755053-1.0g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1755053-2.5g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1755053-5.0g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1755053-10.0g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1755053-1g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1755053-5g |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine |
2649072-69-3 | 5g |
$3977.0 | 2023-09-20 |
5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine
5-(2-Isocyanatopropan-2-yl)-N,N-Dimethyl-1,3-Thiazol-2-amine: A Comprehensive Overview
5-(2-Isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2649072-69-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and neuroprotective treatments. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties: The compound 5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine is a member of the thiazole family, which is known for its broad spectrum of biological activities. The presence of the isocyanate group (NCO) and the dimethylamino substituent imparts unique reactivity and functional properties to the molecule. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, contributes to the compound's stability and bioavailability. The molecular formula of this compound is C9H13N3OS, with a molecular weight of approximately 199.28 g/mol.
Synthesis Methods: The synthesis of 5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine can be achieved through several routes. One common method involves the reaction of 5-aminothiazole with 2-isocyanatopropane in the presence of a suitable base, followed by N-methylation using dimethyl sulfate or another methylating agent. Another approach involves the condensation of 5-aminothiazole with 1-chloro-3-isocyanatopropane, followed by N-methylation. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels.
Biological Activities: Recent studies have highlighted the diverse biological activities of 5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine. One notable application is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and promoting neuronal survival in models of neurodegenerative diseases.
Clinical Potential: The therapeutic potential of 5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine is currently being explored in preclinical studies. Preliminary results suggest that it may be effective in treating conditions such as rheumatoid arthritis, multiple sclerosis, and Alzheimer's disease. These findings are supported by its ability to modulate key signaling pathways involved in inflammation and neurodegeneration. However, further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical settings.
Mechanism of Action: The biological activities of 5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine are attributed to its ability to interact with specific molecular targets. For instance, it has been shown to bind to certain receptors involved in immune cell activation and cytokine production. Additionally, it may act as a modulator of intracellular signaling pathways such as NF-kB and MAPK, which are crucial for inflammatory responses. Understanding these mechanisms will be essential for optimizing its therapeutic applications.
Safety Profile: While preliminary studies suggest that 5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine is well-tolerated at therapeutic doses, comprehensive safety evaluations are ongoing. Preclinical toxicity studies have not reported any significant adverse effects at relevant concentrations. However, as with any new compound entering clinical development, rigorous safety assessments will be necessary to ensure its safe use in humans.
FUTURE DIRECTIONS: The future prospects for 5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine are promising. Ongoing research aims to further elucidate its pharmacological properties and identify new therapeutic applications. Additionally, efforts are being made to develop more potent and selective analogs through structure-based drug design approaches. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial for advancing this compound from the laboratory bench to clinical trials.
In conclusion, 5-(2-isocyanatopropan-2-y l)-N,N-dimethyl -1 ,3 -thia zol - 2 - amine strong > (CAS No . 264907 2 -69 -3 ) represents a promising lead compound with potential applications in various therapeutic areas . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive candidate for further development . As research continues , it is likely that this compound will play an important role in advancing our understanding of inflammatory and neurodegenerative diseases . p >
2649072-69-3 (5-(2-isocyanatopropan-2-yl)-N,N-dimethyl-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)